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Compound of Interest

Compound Name: 4-Amino-3-mercaptobenzonitrile

Cat. No.: B063287

An In-depth Technical Guide to 4-Amino-3-mercaptobenzonitrile (CAS: 174658-22-1)

This technical guide provides a comprehensive overview of 4-Amino-3-mercaptobenzonitrile,
a key intermediate in synthetic chemistry. It is intended for researchers, scientists, and
professionals in drug development and materials science, offering detailed information on its
physicochemical properties, characterization, synthesis, and applications.

Physicochemical Properties

4-Amino-3-mercaptobenzonitrile is an aromatic compound featuring amino, mercapto, and
nitrile functional groups. These groups contribute to its specific chemical reactivity and physical
characteristics.[1] The fundamental properties of the compound are summarized below.
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Property Value Reference(s)
CAS Number 174658-22-1 [2][3]
Molecular Formula C7HeN2S [3B1141[5]
Molecular Weight 150.21 g/mol [2]
IUPAC Name 4-amino-3-sulfanylbenzonitrile [11[3]
Boiling Point 317.2 £ 32.0 °C at 760 mmHg [4]
Density 1.3+0.1 g/cm3 [4]
Exact Mass 150.025162 Da [3114]
Flash Point 145.7 + 25.1 °C [4]
LogP 1.76 [4]
Topological Polar Surface Area  50.8 A2 [3]
Refractive Index 1.648 [4]

Recommended Purity

>98.0% (HPLC-UV)

[2]

Storage Conditions

-20°C

[2]

Analytical Characterization

A combination of spectroscopic and chromatographic techniques is recommended for the

comprehensive characterization of 4-Amino-3-mercaptobenzonitrile to confirm its structure

and assess its purity.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the structural arrangement of the molecule,

particularly the positions of the amino and thiol groups on the benzonitrile ring.[2]

» 'H NMR: Expected signals would include distinct peaks for the aromatic protons, the amine

(NH2) protons, and the thiol (SH) proton. The chemical shifts and coupling patterns of the

aromatic protons are diagnostic for the 1,2,4-substitution pattern.
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e 13C NMR: The spectrum would show characteristic signals for the seven carbon atoms,
including the quaternary carbons of the nitrile group and those attached to the amino and
thiol groups, as well as the protonated aromatic carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.[2]
o Thiol (S-H) stretch: A weak absorption band is expected around 2500 cm~1.[2]
 Nitrile (C=N) stretch: A sharp, medium-intensity band should appear around 2200 cm~1.[2]

o Amine (N-H) stretch: Typically observed as two bands in the region of 3300-3500 cm~1 for
the symmetric and asymmetric stretching of the primary amine.

e Aromatic C-H and C=C stretches: Signals characteristic of the substituted benzene ring will
also be present.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and elemental composition of the
compound. High-resolution mass spectrometry (HRMS) can verify the molecular formula
(C7HeN2S) by providing a highly accurate mass measurement.[6]

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for assessing the purity of 4-Amino-3-mercaptobenzonitrile,
which is typically expected to be greater than 98%.[2]

Experimental Protocol: Purity Assessment by HPLC A reverse-phase HPLC (RP-HPLC)
method is suitable for analyzing this compound.[7]

e Column: A C18 column (e.g., Newcrom R1) is appropriate for this separation.[7]

» Mobile Phase: A gradient elution using a mixture of an organic solvent (e.g., acetonitrile) and
an aqueous buffer (e.g., water with phosphoric acid or formic acid for MS compatibility) is
typically employed.[7]
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o Preparation: A stock solution of the compound is prepared in a suitable solvent like DMSO or
the mobile phase.[8] The sample is then diluted to an appropriate concentration for analysis.

o Detection: UV detection is commonly used, with the detection wavelength set to an
absorbance maximum for the compound (e.g., 254 nm).[9]

e Analysis: The sample is injected, and the resulting chromatogram is analyzed. Purity is
determined by calculating the area percentage of the main peak relative to the total area of
all peaks.

Synthesis and Reactivity

4-Amino-3-mercaptobenzonitrile serves as a versatile building block in organic synthesis,
primarily for constructing complex heterocyclic systems like benzothiazoles.[1] Its reactivity is
governed by the ortho-disposed amino and mercapto groups and influenced by the electron-
withdrawing nitrile group.[1]

Synthetic Protocol

A recommended synthetic approach involves a two-step process that manages the reactivity of
the functional groups to minimize byproducts.[2]

Step 1: Protection of the Amino Group The amino group is first protected, for instance, with a
tert-butoxycarbonyl (Boc) group, to prevent its participation in unwanted side reactions during
the subsequent introduction of the thiol group.[2]

Step 2: Introduction of the Thiol Group The thiol group is then introduced via nucleophilic
aromatic substitution, typically using a sulfur nucleophile like sodium hydrosulfide (NaSH)
under anhydrous conditions.[2]

Purification: The final product is purified using flash chromatography on silica gel with a suitable
solvent gradient, such as ethyl acetate/hexane.[2] Reaction progress can be monitored using
thin-layer chromatography (TLC).[2]
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Synthetic Workflow
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A generalized synthetic workflow for 4-Amino-3-mercaptobenzonitrile.

Role in Heterocyclic Synthesis

The compound is an ideal precursor for synthesizing substituted benzothiazoles due to the

adjacent amino and mercapto groups, which can readily undergo condensation reactions with
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various electrophiles.[1] For example, reaction with specific aldehydes in refluxing pyridine,
followed by oxidation (e.g., with iron(lll) chloride), yields cyano-substituted benzothiazole
derivatives.[1]

Application in Benzothiazole Synthesis
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Reaction scheme for the synthesis of benzothiazoles.

Metal Coordination Chemistry

The different electronic properties of the nitrogen and sulfur atoms allow for versatile
coordination with metal ions.

e Thiol Group: The soft sulfur atom typically deprotonates to a thiolate (-S~), which is a soft
Lewis base that forms strong covalent bonds with soft Lewis acid metals like Cu(l), Ag(l), and
Pt(11).[1]

e Amino Group: The harder nitrogen atom of the amino group preferentially coordinates with
harder or borderline metal ions such as Co(ll), Ni(ll), and Cu(ll).[1]
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This differential binding capacity can be explored for designing specific metal complexes and
materials. The compound's electronic environment and its influence on metal coordination can
be studied using techniques like UV-Vis spectroscopy and cyclic voltammetry, often in
conjunction with computational methods like density functional theory (DFT).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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